Cas no 1339344-04-5 (3-(5-bromo-2-chlorophenoxy)pyrrolidine)

• Product Name: 3-(5-bromo-2-chlorophenoxy)pyrrolidine
• CAS No: 1339344-04-5
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6424241
• PubChem ID: 64010683
• Update Time: 2025-09-28

3-(5-bromo-2-chlorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-chlorophenoxy)pyrrolidine
• Pyrrolidine, 3-(5-bromo-2-chlorophenoxy)-
• AKOS013327086
• CS-0299853
• 1339344-04-5
• EN300-1913719

• Inchi： 1S/C10H11BrClNO/c11-7-1-2-9(12)10(5-7)14-8-3-4-13-6-8/h1-2,5,8,13H,3-4,6H2
• InChI Key： NMLBDGXPNXEZBL-UHFFFAOYSA-N
• SMILES： N1CCC(OC2=CC(Br)=CC=C2Cl)C1

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 334.6±42.0 °C(Predicted)
• pka: 9.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(5-bromo-2-chlorophenoxy)pyrrolidine

Comprehensive Overview of 3-(5-Bromo-2-Chlorophenoxy)Pyrrolidine (CAS 1339344-04-5): Properties, Applications, and Industry Insights

3-(5-Bromo-2-chlorophenoxy)pyrrolidine (CAS 1339344-04-5) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bromo-chloro substituted derivative combines a pyrrolidine ring with a phenoxy linkage, offering versatile reactivity for drug discovery and material science applications. Its molecular formula C₁₀H₁₁BrClNO suggests potential as a bioactive intermediate, particularly in designing kinase inhibitors or GPCR-targeted compounds – two hot topics in current medicinal chemistry literature.

The compound's structure-activity relationship (SAR) has become a focal point for researchers investigating selective enzyme modulation, as evidenced by its appearance in recent patent applications. Industry professionals frequently search for "halogenated pyrrolidine derivatives" and "phenoxy-pyrrolidine synthesis," reflecting growing interest in this chemical space. Analytical data shows the 5-bromo-2-chloro substitution pattern enhances lipophilicity (LogP ~2.8) while maintaining favorable molecular weight (276.56 g/mol) for drug-like properties – key parameters in lead optimization workflows.

From a synthetic chemistry perspective, 1339344-04-5 serves as a valuable building block for constructing more complex architectures. Laboratories often inquire about "pyrrolidine etherification methods" and "regioselective halogenation techniques" when working with this compound. The electron-withdrawing effects of its halogen atoms make it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig transformations – frequently searched terms in organic synthesis databases.

In pharmacological studies, derivatives of 3-(5-bromo-2-chlorophenoxy)pyrrolidine have shown promise in modulating neurotransmitter systems, aligning with trending research on CNS-targeted therapeutics. The compound's ability to potentially influence dopamine or serotonin receptors (based on structural analogs) makes it relevant to investigations of neurological disorders – a top-searched category in PubMed and SciFinder. Researchers particularly value its balanced polar surface area (~20 Ų) and rotatable bond count (3), which are optimal for blood-brain barrier penetration.

Quality control of CAS 1339344-04-5 requires advanced analytical techniques, with common queries including "HPLC methods for halogenated pyrrolidines" and "mass spectrometry fragmentation patterns." The compound typically exhibits characteristic UV absorption at 280-290 nm due to its aromatic system, while NMR spectroscopy reveals distinct signals for the pyrrolidine protons (δ 2.5-3.5 ppm) and aromatic protons (δ 7.2-7.8 ppm). These spectral features are crucial for verifying purity in GMP-compliant synthesis – a major concern for contract research organizations.

The agrochemical sector shows parallel interest, as the compound's structural motifs appear in herbicide and pesticide formulations. Patent analysis reveals growing applications in crop protection chemistry, particularly for compounds targeting plant hormone pathways. This aligns with increasing searches for "halogenated phenoxy compounds in agriculture" and "eco-friendly pest control" – reflecting the industry's shift toward sustainable chemistry solutions.

From a commercial availability standpoint, 3-(5-bromo-2-chlorophenoxy)pyrrolidine remains a low-volume specialty chemical, with pricing influenced by bromine market fluctuations. Suppliers often field questions about "custom synthesis scale-up" and "stable storage conditions" (recommended: -20°C under inert atmosphere). The compound's handling considerations and solubility profile (soluble in DMSO, DMF; sparingly soluble in water) are frequent topics in technical datasheets.

Emerging applications in materials science are being explored, particularly for creating functionalized polymers with specific electronic properties. The electron-rich pyrrolidine and electron-deficient aryl halide components offer interesting possibilities for conductive materials – a connection evident in rising searches for "halogenated aromatic monomers" and "organic electronic materials." This dual applicability across life sciences and advanced materials makes 1339344-04-5 a compound worth monitoring in chemical innovation trends.

Future research directions likely include structure-based drug design applications and green chemistry approaches to its synthesis. The compound's presence in high-throughput screening libraries and its potential as a pharmacophore fragment ensure continued relevance. As computational chemistry tools advance (a hot topic in ACS publications), researchers may explore in silico modeling of derivatives to predict ADMET properties before synthesis – a strategy aligning with the industry's push toward rational drug design.